Cas no 3690-12-8 (4-Amino-2-methoxy-5-pyrimidinemethanol)
3690-12-8 structure
Product Name:4-Amino-2-methoxy-5-pyrimidinemethanol
4-Amino-2-methoxy-5-pyrimidinemethanol Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-2-methoxy-5-pyrimidinemethanol
- Bacimethrin
- (4-amino-2-methoxy-pyrimidin-5-yl)-methanol
- 2-methoxy-4-amino-5-hydroxymethylpyrimidine
- 4-amino-5-(hydroxymethyl)-2-methoxypyrimidine
- 4-amino-5-hydroxymethyl-2-methoxypyrimidine
- 5-pyrimidinemethanol, 4-amino-2-methoxy-
- bacimethrine
- Bacimetrin
- BRN 0610202
- BACIMETHRIN [MI]
- Q27256660
- 5-25-13-00322 (Beilstein Handbook Reference)
- (4-amino-2-methoxypyrimidin-5-yl)methanol
- 3690-12-8
- BS-16688
- SCHEMBL459540
- AKOS006276206
- 378Z7N5REL
- UNII-378Z7N5REL
- SB57694
- NSC-66577
- NS00011748
- NSC 66577
- NSC66577
- D83536
- DTXSID70190381
- DTXCID80112872
-
- Inchi: 1S/C6H9N3O2/c1-11-6-8-2-4(3-10)5(7)9-6/h2,10H,3H2,1H3,(H2,7,8,9)
- InChI Key: ZPNHGSNYBLXGOL-UHFFFAOYSA-N
- SMILES: O(C)C1=NC=C(CO)C(N)=N1
Computed Properties
- Exact Mass: 155.06957
- Monoisotopic Mass: 155.069477
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.3
- XLogP3: -0.2
Experimental Properties
- Density: 1.3092 (rough estimate)
- Melting Point: 174℃ (decomposition) (methanol )
- Boiling Point: 278.95°C (rough estimate)
- Flash Point: 192.7 °C
- Refractive Index: 1.6500 (estimate)
- PSA: 81.26
- LogP: 0.14090
4-Amino-2-methoxy-5-pyrimidinemethanol Security Information
- Toxicity:LD50 in mice (mg/kg): 300 i.v., 300 i.p (Tanaka, p 191)
4-Amino-2-methoxy-5-pyrimidinemethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OY871-1g |
4-Amino-2-methoxy-5-pyrimidinemethanol |
3690-12-8 | 97% | 1g |
4212.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OY871-100mg |
4-Amino-2-methoxy-5-pyrimidinemethanol |
3690-12-8 | 97% | 100mg |
1021CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OY871-250mg |
4-Amino-2-methoxy-5-pyrimidinemethanol |
3690-12-8 | 97% | 250mg |
2661CNY | 2021-05-07 | |
| Chemenu | CM252534-250mg |
(4-Amino-2-methoxypyrimidin-5-yl)methanol |
3690-12-8 | 95% | 250mg |
$432 | 2023-02-02 | |
| Chemenu | CM252534-1g |
(4-Amino-2-methoxypyrimidin-5-yl)methanol |
3690-12-8 | 95% | 1g |
$864 | 2023-02-02 | |
| Chemenu | CM252534-1g |
(4-Amino-2-methoxypyrimidin-5-yl)methanol |
3690-12-8 | 95% | 1g |
$561 | 2021-08-04 | |
| Chemenu | CM252534-5g |
(4-Amino-2-methoxypyrimidin-5-yl)methanol |
3690-12-8 | 95% | 5g |
$1683 | 2021-08-04 | |
| eNovation Chemicals LLC | Y1225239-5g |
(4-Amino-2-methoxypyrimidin-5-yl)methanol |
3690-12-8 | 95% | 5g |
$3000 | 2024-06-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OY871-50mg |
4-Amino-2-methoxy-5-pyrimidinemethanol |
3690-12-8 | 97% | 50mg |
702.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OY871-200mg |
4-Amino-2-methoxy-5-pyrimidinemethanol |
3690-12-8 | 97% | 200mg |
1404.0CNY | 2021-07-17 |
4-Amino-2-methoxy-5-pyrimidinemethanol Related Literature
-
Marco Radi,Silvia Schenone,Maurizio Botta Org. Biomol. Chem. 2009 7 2841
-
Yingzu Zhu,Yinghua Li,Shiqun Xiang,Weibin Fan,Jiang Jin,Deguang Huang Org. Chem. Front. 2019 6 3071
-
Antonio de la Hoz,Héctor Blasco,ángel Díaz-Ortiz,José Elguero,Concepción Foces-Foces,Andrés Moreno,Ana Sánchez-Migallón,Gema Valiente New J. Chem. 2002 26 926
3690-12-8 (4-Amino-2-methoxy-5-pyrimidinemethanol) Related Products
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